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Compound of Interest

Compound Name: Acrylonitrile-2-d
CAS No.: 4635-82-9
Cat. No.: B1340572

Get Quote

Technical Specifications & Characterization

Researchers must differentiate between the various deuterated forms of acrylonitrile to ensure

experimental validity. The 2-d variant is distinct from the more common d3 (perdeuterated)
form.

Table 1: Physicochemical Profile of Acrylonitrile-2-d
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Feature Specification Notes

One deuterium at C2 (
Chemical Formula
-position).[1]

Distinct from d3 (CAS 53807-

CAS Number 4635-82-9
26-4) and dO (CAS 107-13-1).
) +1.01 Da shift vs. standard
Molecular Weight 54.07 g/mol o
acrylonitrile.
Typically

) ) Critical for quantitative NMR
Isotopic Purity and KIE studies

atom D
Chemical Purity Often contains stabilizers.
- Crucial: Prevents spontaneous
Stabilizer MEHQ (35-45 ppm) o
polymerization.
- ) Similar to non-deuterated form;
Boiling Point 77.3°C )
volatile.
o Yellowing indicates oxidation
Appearance Colorless Liquid

or polymerization.

Commercial Availability & Sourcing Landscape
Acrylonitrile-2-d is a catalog item for specialized isotope manufacturers but is often a lead-
time item for general chemical distributors.

Supply Chain Dynamics:

e Primary Manufacturers: Companies like Cambridge Isotope Laboratories (CIL), CDN
Isotopes, and BOC Sciences often synthesize this on-demand or hold small stocks.

 Distributors: Sigma-Aldrich (Merck) and Santa Cruz Biotechnology (SCBT) frequently list the
product but may source it from primary isotope labs, resulting in longer lead times (2—4
weeks).
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o Cost Implications: Due to the specificity of the labeling (requiring controlled synthesis to
avoid scrambling), the 2-d variant is significantly more expensive per gram than Acrylonitrile-
d3.

Table 2: Major Commercial Sources (Verified Listings)

Supplier Catalog/Ref ID Pack Size Availability Status
) Stock (US); Lead time

Santa Cruz Biotech sc-257049 19,59
(Global)
Inquiry-based

BOC Sciences 4635-82-9 Custom (Synthesis on
demand)

CDN lIsotopes D-5621 19,59 Stock (Canada/US)
Often Cross-

Sigma-Aldrich Varies Varies referenced to
CIL/Supelco

Procurement Tip: Always request a Certificate of Analysis (CoA) confirming isotopic enrichment
specifically at the C2 position. Low-quality batches may show "scrambling” (D migration to C3),

which invalidates mechanistic studies.

Synthesis & Manufacturing Context

Understanding the synthesis explains the cost and purity constraints. Unlike Acrylonitrile-d3,
which can be made from fully deuterated precursors (like

ammoxidation), Acrylonitrile-2-d requires site-selective labeling.

Dominant Synthesis Route: Catalytic Exchange The most common laboratory and commercial
route utilizes the acidity of the
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-proton (activated by the cyano group) in an addition-elimination cycle.
Mechanism:
e Michael Addition: A deuterated base/solvent (e.qg.,

with a catalyst like DABCO) performs a reversible Michael addition to the double bond.

e H/D Exchange: The transient intermediate allows proton exchange.

o Elimination: The catalyst is eliminated, reforming the double bond with Deuterium trapped at
the

-position.

Reversible Michael Addition Pathway
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Figure 1: Catalytic exchange mechanism for the selective production of Acrylonitrile-2-d. The
process relies on the reversible addition of deuterated nucleophiles.

Applications in R&D

The commercial value of Acrylonitrile-2-d is driven by three specific research applications

where site-specificity is non-negotiable.

A. Deuterium Kinetic Isotope Effects (DKIE)
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e Usage: Determining the rate-determining step in polymerization or metabolic oxidation.
e Logic: If the breaking of the

bond is rate-limiting, substituting H with D (Acrylonitrile-2-d) will significantly reduce the
reaction rate (

).

o Example: In cytochrome P450 oxidation studies, 2-d labeling helps identify if the initial
oxidation occurs at the double bond (epoxidation) or via hydrogen abstraction.

B. Polymerization Termination Studies

o Usage: Probing the mechanism of chain termination in radical polymerization.
o Protocol: Copolymerization of Acrylonitrile-2-d with styrene.[2]

e Analysis: NMR analysis of the resulting polymer backbone allows researchers to distinguish
between termination by combination (coupling of two radicals) vs. disproportionation
(transfer of a hydrogen/deuterium). The presence or absence of D at specific backbone
linkages acts as a tracer.

C. Metabolic Stability (Deuterium Switch)

e Usage: Drug candidates containing nitrile moieties.

e Logic: Replacing metabolic "soft spots"” (labile H atoms) with D to extend half-life.
Acrylonitrile-2-d serves as a building block to introduce this motif into larger
pharmacophores via conjugate addition.

Handling, Stability & Safety Protocols

Acrylonitrile-2-d shares the extreme toxicity profile of the parent compound but adds the
complexity of isotopic cost.

Protocol 1: Storage & Stabilization

e Inhibitor: Must contain 35-45 ppm MEHQ (Monomethyl ether hydroquinone).
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o Temperature: Store at 2—8°C. Do not freeze (freezing may separate the inhibitor, leading to
polymerization upon thawing).

e Atmosphere: Store under air, not pure nitrogen. MEHQ requires dissolved oxygen to function
as an inhibitor.

Protocol 2: Safe Handling Workflow
o Containment: Always handle in a certified chemical fume hood.

o PPE: Butyl rubber gloves are required (nitrile gloves offer poor protection against acrylonitrile
permeation).

e Quenching: In case of spill, treat with 10% aqueous NaOH (hydrolyzes nitrile to carboxylate)

(Acrylonitrile—Z—d Receipg
(Check Inhibitor (MEHQ))

ass

Store at 4°C (Dark)
Keep under Air (O2 needed)

or bleach (oxidizes).

CRITICAL WARNING

Experimental Use Do NOT store under inert gas
(Fume Hood + Butyl Gloves) (Inhibitor failure risk)

Waste Disposal

(Segregate as P-List Toxic)
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Click to download full resolution via product page
Figure 2: Mandatory safety and storage workflow to prevent polymerization and exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1340572/docs#commercial-availability-of-
acrylonitrile-2-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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